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molecular formula C7H6ClNO2 B3195051 5-Methoxypicolinoyl chloride CAS No. 88166-64-7

5-Methoxypicolinoyl chloride

Cat. No. B3195051
CAS RN: 88166-64-7
M. Wt: 171.58 g/mol
InChI Key: BLHOBSPLRQJLMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04406690

Procedure details

To 5-methoxy-2-pyridylcarboxylic acid (11.9 g, 77.5 mmol) and DMF (5.4 ml, 69 mmol) in 200 ml of tetrahydrofuran (THF) at 5° is added thionyl chloride (8.4 ml, 116 mmol) over 15 minutes. After addition, the slurry is allowed to warm slowly to RT. After 3 hours, the reaction is rotoevaporated to give 5-methoxy-2-pyridylcarboxylic acid chloride. This acid chloride is gradually added, with cooling, to rapidly stirring ammonium hydroxide (40 ml, 340 mmol), and the slurry is stirred for 1 hour. The reaction is filtered and the residue is dried. To this is added dry toluene, with stirring, followed by filtration. More toluene is added, followed by rotoevaporation to give 5-methoxy-2-pyridylcarboxamide.
Name
5-methoxy-2-pyridylcarboxylic acid
Quantity
11.9 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
5.4 mL
Type
reactant
Reaction Step One
Name
thionyl chloride
Quantity
8.4 mL
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
200 mL
Type
solvent
Reaction Step One
Name
5-methoxy-2-pyridylcarboxylic acid chloride

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[CH:4]=[CH:5][C:6]([C:9]([OH:11])=O)=[N:7][CH:8]=1.CN(C=O)C.S(Cl)([Cl:19])=O>O1CCCC1>[CH3:1][O:2][C:3]1[CH:4]=[CH:5][C:6]([C:9]([Cl:19])=[O:11])=[N:7][CH:8]=1

Inputs

Step One
Name
5-methoxy-2-pyridylcarboxylic acid
Quantity
11.9 g
Type
reactant
Smiles
COC=1C=CC(=NC1)C(=O)O
Name
DMF
Quantity
5.4 mL
Type
reactant
Smiles
CN(C)C=O
Name
thionyl chloride
Quantity
8.4 mL
Type
reactant
Smiles
S(=O)(Cl)Cl
Name
tetrahydrofuran
Quantity
200 mL
Type
solvent
Smiles
O1CCCC1

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
After addition

Outcomes

Product
Details
Reaction Time
 3 h
Name
5-methoxy-2-pyridylcarboxylic acid chloride
Type
product
Smiles
COC=1C=CC(=NC1)C(=O)Cl

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.